molecular formula C10H14N2O3 B8482403 5-Ethoxy-N-methoxy-N-methyl-nicotinamide

5-Ethoxy-N-methoxy-N-methyl-nicotinamide

Cat. No.: B8482403
M. Wt: 210.23 g/mol
InChI Key: KCMCCBOECGGYKI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Ethoxy-N-methoxy-N-methyl-nicotinamide is a useful research compound. Its molecular formula is C10H14N2O3 and its molecular weight is 210.23 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H14N2O3

Molecular Weight

210.23 g/mol

IUPAC Name

5-ethoxy-N-methoxy-N-methylpyridine-3-carboxamide

InChI

InChI=1S/C10H14N2O3/c1-4-15-9-5-8(6-11-7-9)10(13)12(2)14-3/h5-7H,4H2,1-3H3

InChI Key

KCMCCBOECGGYKI-UHFFFAOYSA-N

Canonical SMILES

CCOC1=CN=CC(=C1)C(=O)N(C)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 15-2 (15 g, 72 mmol) in EtOH (100 mL) was added 1N NaOH (80 ml, 80 mmol). After stirring for 1 h, the solvents were evaporated and the residue was dissolved in 1N HCl (80 ml, 80 mmol) and then concentrated, azeotroped with CH3CN to give the crude acid. The crude acid was suspended in DMF (200 mL) and then treated with HCl.HN(Me)OMe (13.9 g, 144 mmol), EDC (15.1 g, 79.2 mmol), HOBT (9.6 g, 72 mmol) and NMM (60 mL, 576 mmol). The mixture was stirred for 18 hours and then concentrated. The residue was dissolved in ethyl acetate, washed with 10% K2CO3, brine, dried (MgSO4), and concentrated to give amide 15-3 as a brown oil.
Name
Quantity
200 mL
Type
solvent
Reaction Step One
Name
15-2
Quantity
15 g
Type
reactant
Reaction Step Two
Name
Quantity
80 mL
Type
reactant
Reaction Step Two
Name
Quantity
100 mL
Type
solvent
Reaction Step Two
Name
Quantity
80 mL
Type
reactant
Reaction Step Three
[Compound]
Name
crude acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Quantity
13.9 g
Type
reactant
Reaction Step Six
Name
Quantity
15.1 g
Type
reactant
Reaction Step Seven
Name
Quantity
9.6 g
Type
reactant
Reaction Step Eight
Name
Quantity
60 mL
Type
reactant
Reaction Step Nine

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